N-{3-[(3-fluorobenzyl)oxy]benzyl}-3,4-dimethylaniline hydrochloride

• IUPAC Name: N-[[3-[(3-fluorophenyl)methoxy]phenyl]methyl]-3,4-dimethylaniline;hydrochloride
• InChI: InChI=1S/C22H22FNO.ClH/c1-16-9-10-21(11-17(16)2)24-14-18-5-4-8-22(13-18)25-15-19-6-3-7-20(23)12-19;/h3-13,24H,14-15H2,1-2H3;1H
• InChI Key: QNLYWGVBNORXEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2=CC(=CC=C2)OCC3=CC(=CC=C3)F)C.Cl
• Molecular Formula: C22H23ClFNO
• Molecular Weight: 371.9 g/mol

Description

N-{3-[(3-fluorobenzyl)oxy]benzyl}-3,4-dimethylaniline hydrochloride, commonly known as FBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FBA is a selective inhibitor of the protein kinase C (PKC) family, which plays a crucial role in regulating various cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

FBA inhibits N-{3-[(3-fluorobenzyl)oxy]benzyl}-3,4-dimethylaniline hydrochloride activity by binding to the N-{3-[(3-fluorobenzyl)oxy]benzyl}-3,4-dimethylaniline hydrochloride regulatory domain, which prevents the activation of the enzyme. N-{3-[(3-fluorobenzyl)oxy]benzyl}-3,4-dimethylaniline hydrochloride inhibition leads to the downregulation of various signaling pathways involved in cell growth, survival, and metastasis. Moreover, FBA has been shown to induce apoptosis in cancer cells by activating the caspase cascade and promoting mitochondrial dysfunction.
Biochemical and Physiological Effects:
FBA has been found to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of cell cycle progression. Furthermore, FBA has been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is crucial for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

FBA has several advantages for lab experiments, including its high selectivity for N-{3-[(3-fluorobenzyl)oxy]benzyl}-3,4-dimethylaniline hydrochloride, which reduces the risk of off-target effects, and its ability to sensitize cancer cells to chemotherapy and radiation therapy. However, FBA has some limitations, including its low solubility in water, which can affect its bioavailability and limit its use in vivo.

Future Directions

There are several future directions for FBA research, including the development of more potent and selective N-{3-[(3-fluorobenzyl)oxy]benzyl}-3,4-dimethylaniline hydrochloride inhibitors, the identification of biomarkers for patient selection, and the evaluation of FBA in combination with other cancer therapies. Moreover, the use of FBA in other diseases, such as Alzheimer's disease and diabetes, is also an area of active research.
Conclusion:
In conclusion, FBA is a promising compound with potential applications in cancer therapy and other diseases. Its selective inhibition of N-{3-[(3-fluorobenzyl)oxy]benzyl}-3,4-dimethylaniline hydrochloride, its ability to sensitize cancer cells to chemotherapy and radiation therapy, and its modulation of various cellular processes make it an attractive target for drug discovery and development. However, further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in clinical trials.

Scientific Research Applications

FBA has been extensively studied for its potential applications in cancer therapy, as N-{3-[(3-fluorobenzyl)oxy]benzyl}-3,4-dimethylaniline hydrochloride is overexpressed in many cancer cells and plays a crucial role in tumor growth and metastasis. FBA has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells, both in vitro and in vivo. Moreover, FBA has been found to sensitize cancer cells to chemotherapy and radiation therapy, suggesting its potential use as a combination therapy.